Cas no 155272-00-7 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-7-methyl-)

• Product name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-7-methyl-
• CAS No: 155272-00-7
• MF: C₂₀H₂₂N₄O₅
• MW: 398.41248
• CID: 143871
• PubChem ID: 6448946

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-7-methyl-
• 1,3-Diethyl-8-[(E)-2-(7-methoxy-1,3-benzodioxol-5-yl)vinyl]-7-met hyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]...
• (E)-1,3-Diethyl-8-(3-methoxy-4,5-methylenedioxystyryl)-7-methylxanthine
• 1,3-diethyl-8-[(E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-7-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl)-7-methyl-, (E)-
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(7-methoxy-1,3-benzo dioxol-5-yl)ethenyl)-7-methyl-, (E)-
• 1,3-diethyl-8-[(E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-7-methylpurine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(7-methoxy-1,3-benzo dioxol-5-yl)ethenyl)-7-methyl
• L010562
• SCHEMBL4995891
• SCHEMBL4995888
• 155272-00-7

• Inchi： InChI=1S/C20H22N4O5/c1-5-23-18-16(19(25)24(6-2)20(23)26)22(3)15(21-18)8-7-12-9-13(27-4)17-14(10-12)28-11-29-17/h7-10H,5-6,11H2,1-4H3/b8-7+
• InChI Key： SIWPOSYYZOQAMH-BQYQJAHWSA-N
• SMILES： COC1=CC(/C=C/C2=NC3N(C(N(C(=O)C=3N2C)CC)=O)CC)=CC2OCOC1=2

Computed Properties

• Exact Mass: 398.15902
• Monoisotopic Mass: 398.15902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.38
• Boiling Point: 615.5°Cat760mmHg
• Flash Point: 326°C
• Refractive Index: 1.646
• PSA: 89.51000
• LogP: 1.84420